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Compound of Interest

Compound Name: 2-Fluoro-4-nitrotoluene

Cat. No.: B045272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Fluoro-4-nitrotoluene (CAS No. 1427-07-2). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-4-nitrotoluene is a hazardous substance that is harmful if swallowed, comes into

contact with skin, or is inhaled. It can cause skin and serious eye irritation, and may lead to

respiratory irritation.[1][2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Hand Protection

Nitrile or Butyl rubber gloves.

Inspect gloves for any damage

before use.

Prevents skin contact and

absorption. Butyl gloves are

recommended for handling

nitro compounds.

Body Protection
A flame-retardant lab coat and

a chemical-resistant apron.

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges and

N95 particulate filters.

Required if working outside a

fume hood or if there is a risk

of aerosolization.

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Safe Handling and Operational Plan
All handling of 2-Fluoro-4-nitrotoluene must be conducted in a designated area, such as a

certified chemical fume hood, to minimize inhalation exposure.

Experimental Workflow
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Preparation
- Don appropriate PPE

- Verify fume hood function

Handling
- Weigh/transfer chemical inside fume hood

- Use non-sparking tools

Reaction/Use
- Maintain controlled temperature

- Ensure proper ventilation

Decontamination
- Clean workspace and equipment

- Remove PPE correctly

Waste Disposal
- Segregate hazardous waste

- Label and store container properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045272#personal-protective-equipment-for-handling-
2-fluoro-4-nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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